Cas no 178603-79-7 (Acetyl-Amylin (8-37) (human))

• Product Name: Acetyl-Amylin (8-37) (human)
• CAS No: 178603-79-7
• MF: C₁₄₀H₂₁₈N₄₂O₄₆
• MW: 3225.48275136948
• MDL: MFCD00672736
• CID: 2097815
• Update Time: 2025-07-18

Acetyl-Amylin (8-37) (human) Chemical and Physical Properties

Names and Identifiers

• Acetyl-Amylin (8-37) (human)
• AC-ALA-THR-GLN-ARG-LEU-ALA-ASN-PHE-LEU-VAL-HIS-SER-SER-ASN-ASN-PHE-GLY-ALA-ILE-LEU-SER-SER-THR-ASN-VAL-GLY-SER-ASN-THR-TYR-NH2
• AC-AMYLIN (8-37) (HUMAN)
• N-ACETYL-AMYLIN (8-37), HUMAN

• MDL： MFCD00672736
• Inchi： 1S/C140H218N42O46/c1-20-66(12)108(136(225)170-83(41-62(4)5)120(209)173-95(57-185)132(221)176-97(59-187)133(222)182-111(72(18)190)139(228)172-92(51-103(146)198)127(216)177-106(64(8)9)134(223)153-54-105(200)158-93(55-183)129(218)169-91(50-102(145)197)128(217)181-110(71(17)189)138(227)161-81(112(147)201)43-76-33-35-78(192)36-34-76)179-115(204)68(14)156-104(199)53-152-116(205)85(44-74-28-23-21-24-29-74)165-124(213)89(48-100(143)195)167-125(214)90(49-101(144)196)168-130(219)94(56-184)175-131(220)96(58-186)174-122(211)87(46-77-52-150-60-154-77)171-135(224)107(65(10)11)178-126(215)84(42-63(6)7)164-121(210)86(45-75-30-25-22-26-31-75)166-123(212)88(47-99(142)194)162-113(202)69(15)157-119(208)82(40-61(2)3)163-117(206)79(32-27-39-151-140(148)149)159-118(207)80(37-38-98(141)193)160-137(226)109(70(16)188)180-114(203)67(13)155-73(19)191/h21-26,28-31,33-36,52,60-72,79-97,106-111,183-190,192H,20,27,32,37-51,53-59H2,1-19H3,(H2,141,193)(H2,142,194)(H2,143,195)(H2,144,196)(H2,145,197)(H2,146,198)(H2,147,201)(H,150,154)(H,152,205)(H,153,223)(H,155,191)(H,156,199)(H,157,208)(H,158,200)(H,159,207)(H,160,226)(H,161,227)(H,162,202)(H,163,206)(H,164,210)(H,165,213)(H,166,212)(H,167,214)(H,168,219)(H,169,218)(H,170,225)(H,171,224)(H,172,228)(H,173,209)(H,174,211)(H,175,220)(H,176,221)(H,177,216)(H,178,215)(H,179,204)(H,180,203)(H,181,217)(H,182,222)(H4,148,149,151)/t66-,67-,68-,69-,70+,71+,72+,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,106-,107-,108-,109-,110-,111-/m0/s1
• InChI Key： NIRUKDPRGCIIJB-KPAXONNNSA-N
• SMILES： [C@@H](NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)C)(C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)NCC(=O)N[C@@H](C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)N)CC1=CC=C(O)C=C1)CC1C=CC=CC=1)CC1N=CNC=1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 3223.60000

Experimental Properties

• PSA: 1447.28000
• LogP: -3.91630

Additional information on Acetyl-Amylin (8-37) (human)

Acetyl-Amylin (8-37) (human) and its Significance in Modern Research

The compound CAS no. 178603-79-7, identified as Acetyl-Amylin (8-37) (human), represents a critical fragment of the human serum amyloid P component (SAP), a glycoprotein widely studied for its role in various biological processes. This peptide, specifically the C-terminal fragment Acetyl-Amylin (8-37), has garnered significant attention in recent years due to its multifaceted implications in both normal physiological functions and pathological conditions.

Acetyl-Amylin (8-37) (human) is a 30-amino acid residue peptide that is derived from the larger precursor protein, amyloid precursor protein (APP). While the full-length amyloid precursor protein is primarily known for its involvement in the pathogenesis of Alzheimer's disease, the fragments derived from it, including Acetyl-Amylin (8-37), have been shown to exhibit distinct biological activities. These activities range from modulating inflammatory responses to influencing cellular aggregation and neuroprotection.

Recent studies have highlighted the role of Acetyl-Amylin (8-37) (human) in modulating immune responses. Specifically, this peptide has been found to interact with various immune cells, including macrophages and dendritic cells, thereby influencing their activation and polarization. This interaction is particularly significant in the context of chronic inflammation, where dysregulation of immune responses contributes to tissue damage and disease progression. The ability of Acetyl-Amylin (8-37) to modulate these pathways makes it a promising candidate for therapeutic intervention in inflammatory disorders.

In addition to its immunomodulatory properties, Acetyl-Amylin (8-37) (human) has been implicated in the regulation of bone metabolism. Research has demonstrated that this peptide can influence osteoclast differentiation and activity, thereby playing a role in maintaining bone homeostasis. Dysregulation of bone metabolism is a common feature in various metabolic disorders, including osteoporosis. Thus, Acetyl-Amylin (8-37) holds potential as a therapeutic agent for conditions characterized by bone resorption exceeding bone formation.

The significance of CAS no. 178603-79-7 extends beyond its role in inflammation and bone metabolism. Emerging evidence suggests that this peptide may also contribute to neuroprotection. Studies have shown that Acetyl-Amylin (8-37) can interact with neuronal cells and influence their survival and viability. This neuroprotective effect is particularly relevant in neurodegenerative diseases such as Alzheimer's disease, where neuronal death and dysfunction are central pathological features. The ability of Acetyl-Amylin (8-37) to mitigate neuronal damage makes it an attractive target for drug development aimed at preserving neuronal integrity.

From a pharmaceutical perspective, the development of drugs targeting Acetyl-Amylin (8-37) (human) has seen significant advancements. Small molecule inhibitors and monoclonal antibodies directed against this peptide have been explored as potential therapeutic agents for various diseases. These include not only neurodegenerative disorders but also cardiovascular diseases, where inflammation and oxidative stress play crucial roles. The growing body of evidence supporting the therapeutic potential of Acetyl-Amylin (8-37) underscores its importance as a pharmacological target.

The synthesis and characterization of CAS no. 178603-79-7 have also been refined over recent years, enabling more precise studies on its biological activities. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy have allowed researchers to elucidate the structure-function relationships of this peptide with high accuracy. These advancements have facilitated the development of high-quality reagents and standards necessary for both research and clinical applications.

In conclusion, Acetyl-Amylin (8-37) (human) represents a multifunctional peptide with significant implications in various biological processes. Its roles in modulating immune responses, influencing bone metabolism, and providing neuroprotection highlight its therapeutic potential. The ongoing research into CAS no. 178603-79-7 continues to uncover new insights into its mechanisms of action, paving the way for innovative therapeutic strategies targeting a wide range of diseases.